Cas no 2092702-49-1 (5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine)

• Product Name: 5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine
• CAS No: 2092702-49-1
• MF: C₅HBrCl₂F₂N₂
• MW: 277.881644964218
• MDL: MFCD29081477
• CID: 5465780
• PubChem ID: 129453104
• Update Time: 2025-11-02

5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2,4-DICHLORO-6-(DIFLUOROMETHYL)PYRIMIDINE
• AT33258
• 5-Bromo-2,4-dichloro-6-difluoromethyl-pyrimidine
• Z2511802118
• Pyrimidine, 5-bromo-2,4-dichloro-6-(difluoromethyl)-
• 5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine

• MDL： MFCD29081477
• Inchi： 1S/C5HBrCl2F2N2/c6-1-2(4(9)10)11-5(8)12-3(1)7/h4H
• InChI Key： RIEVHMIWNIXIAM-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N=C1C(F)F)Cl)Cl

Computed Properties

• Exact Mass: 275.86682 g/mol
• Monoisotopic Mass: 275.86682 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 277.88
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine

5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine (CAS No. 2092702-49-1): A Versatile Building Block in Modern Organic Synthesis

The compound 5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine (CAS No. 2092702-49-1) has emerged as a critical intermediate in pharmaceutical and agrochemical research. Its unique pyrimidine core, combined with halogen and difluoromethyl substitutions, offers exceptional reactivity for C-C coupling and heterocyclic functionalization. Recent studies highlight its role in designing kinase inhibitors and antiviral agents, aligning with the growing demand for small-molecule therapeutics in precision medicine.

In the context of sustainable chemistry, researchers are exploring 5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine as a template for green synthesis methodologies. The bromine and chlorine substituents enable selective cross-coupling reactions under mild conditions, reducing energy consumption—a hot topic in ESG-focused R&D. Computational studies (DFT calculations) further validate its electronic properties, making it a candidate for photo-redox catalysis applications.

The difluoromethyl group in this compound addresses a key challenge in bioisostere design. As fluorine-containing motifs gain traction in drug discovery (e.g., Pfizer’s Paxlovid), this pyrimidine derivative provides a platform for metabolic stability optimization. Patent analyses reveal its use in crop protection chemicals, particularly for fungicide resistance management—a pressing issue in agricultural biotechnology.

From a supply chain perspective, CAS 2092702-49-1 exemplifies the need for high-purity intermediates in contract manufacturing. Analytical data (HPLC ≥98%) and structure-activity relationship (SAR) studies underscore its reproducibility in combinatorial chemistry. Its stability under cryogenic storage also makes it suitable for global logistics in decentralized production networks.

Emerging applications include its utility in PET radiotracer development, where the bromo moiety allows isotope exchange with fluorine-18. This aligns with trends in theranostics and personalized oncology. Meanwhile, material scientists exploit its crystalline properties for organic semiconductor precursors, tapping into the flexible electronics boom.

For synthetic chemists, 5-Bromo-2,4-dichloro-6-(difluoromethyl)pyrimidine offers a balance between reactivity and handleability. Its multivariate optimization potential is evident in recent high-throughput screening workflows, where it serves as a scaffold diversification anchor. Regulatory-compliant documentation (REACH, FDA GMP) further enhances its adoption in preclinical development pipelines.